Cas no 197788-55-9 (2H-Pyran-2-one, 3-(cyclohexylacetyl)-4-hydroxy-6-methyl-)

• Product Name: 2H-Pyran-2-one, 3-(cyclohexylacetyl)-4-hydroxy-6-methyl-
• CAS No: 197788-55-9
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1389847
• PubChem ID: 54709899
• Update Time: 2025-04-20

2H-Pyran-2-one, 3-(cyclohexylacetyl)-4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-(cyclohexylacetyl)-4-hydroxy-6-methyl-
• 3-(2-cyclohexylacetyl)-4-hydroxy-6-methylpyran-2-one
• 3-(Cyclohexylacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one
• DTXSID20716131
• 197788-55-9

• Inchi： 1S/C14H18O4/c1-9-7-11(15)13(14(17)18-9)12(16)8-10-5-3-2-4-6-10/h7,10,15H,2-6,8H2,1H3
• InChI Key： ZWMMZDYHUQKHDJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)OC(C)=CC=1O)CC1CCCCC1

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6